Ethyl Butyrate

• CAS No.: 105-54-4
• Product Name: Ethyl Butyrate
• Molecular Formula: C6H12O2
• Molecular Weight: 116.16 g/mol
• IUPAC Name: ethyl butanoate
• Standard InChI: InChI=1S/C6H12O2/c1-3-5-6(7)8-4-2/h3-5H2,1-2H3
• Standard InChIKey: OBNCKNCVKJNDBV-UHFFFAOYSA-N
• SMILES: CCCC(=O)OCC
• Canonical SMILES: CCCC(=O)OCC
• Boiling Point: 250 °F at 760 mm Hg (USCG, 1999); 121.5 °C; 120-121 °C
• Colorform: Colorless liquid
• Density: 0.879 at 68 °F (USCG, 1999); d04 0.9; 0.8735 g/cu cm at 25 °C; 0.870-0.877
• Flash Point: 75 °F (USCG, 1999); 75 °F (24 °C) Closed cup
• Melting Point: -135 °F (USCG, 1999); -98.0 °C; Fp -93.3 °; -97 °C; -93.3°C
• Physical Description: Ethyl butyrate appears as a clear colorless liquid with a pineapple-like odor. Flash point 78°F. Less dense than water and insoluble in water. Vapors heavier than air.; Liquid; Colourless liquid with a banana, pineapple odou
• Description: Ethyl butyrate, also known as ethyl N-butanoate or butyric ester, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl butyrate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl butyrate has been detected in multiple biofluids, such as feces and urine. Within the cell, ethyl butyrate is primarily located in the cytoplasm. Ethyl butyrate exists in all eukaryotes, ranging from yeast to humans. Ethyl butyrate can be biosynthesized from ethanol. Ethyl butyrate is an apple, banana, and cognac tasting compound that can be found in a number of food items such as fig, sweet orange, pomes, and fruits. This makes ethyl butyrate a potential biomarker for the consumption of these food products.; Ethyl butyrate appears as a clear colorless liquid with a pineapple-like odor. Flash point 78°F. Less dense than water and insoluble in water. Vapors heavier than air.; Ethyl butyrate is a butyrate ester resulting from the formal condensation of the hydroxy group of ethanol with the carboxy group of butyric acid. It has a role as a plant metabolite. It derives from an ethanol.
• Shelf Life: Chemical stability: Stable under recommended storage conditions.
• Solubility: 0.05 M; 4.9 mg/mL at 20 °C; In water, 4.9X10+3 mg/L at 20 °C; Soluble in about 150 parts water; Slightly soluble in carbon tetrachloride; soluble in ethanol, ethyl ether; Miscible with alcohol, ether; Soluble in fixed oils and propylene glycol, insoluble in glycerol; 1ml in 3ml 60% ethanol (in ethanol)
• Synonyms: Butyric Acid Ester with EtOH; Butyric Acid Ethyl Ester; Ethyl Butanoate; Ethyl Butyrate; Ethyl n-Butanoate; Ethyl n-Butyrate; NSC 8857
• Vapor Density: 4.0 (Air = 1)
• Vapor Pressure: 12.80 mmHg; 14.0 mm Hg at 20 °C
• PubChem Compound: 7762
• Last Modified: Nov 11 2021